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Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of C.l.
Acid Yellow 200. Due to the limited availability of specific quantitative solubility data in public
literature, this document focuses on providing a detailed experimental protocol for determining
its solubility in various solvents. Additionally, a qualitative summary of expected solubility based
on the general properties of acid dyes is presented. This guide is intended to be a valuable
resource for researchers and scientists in designing and executing experiments involving C.I.
Acid Yellow 200.

Introduction to C.l. Acid Yellow 200

C.l. Acid Yellow 200 is a synthetic dye belonging to the acid dye class. These dyes are
typically water-soluble and are used for dyeing protein fibers such as wool and silk, as well as
synthetic fibers like nylon.[1][2][3][4] The solubility of acid dyes is a critical parameter that
influences their application in various fields, including textiles, inks, and potentially in
biomedical research. Understanding the solubility of C.I. Acid Yellow 200 in different solvents
is essential for its effective use and for the development of new applications.

Qualitative Solubility of C.I. Acid Yellow 200
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While specific quantitative data for C.I. Acid Yellow 200 is not readily available, the general
solubility characteristics of acid dyes can provide a qualitative understanding.[5] Acid dyes are
characterized by the presence of sulfonic acid groups, which makes them soluble in polar
solvents. The expected solubility of C.I. Acid Yellow 200 in a range of common solvents is
summarized in the table below. It is important to note that this is a generalized summary and
experimental verification is highly recommended.

Expected Qualitative

Solvent Class Specific Solvents N
Solubility

Protic Solvents Water, Ethanol, Methanol Soluble to Highly Soluble

] Dimethylformamide (DMF),
Aprotic Polar Solvents ) ) Soluble
Dimethyl Sulfoxide (DMSO)

Ketones Acetone Moderately Soluble to Soluble

Slightly Soluble to Sparingly

Esters Ethyl Acetate
Soluble

Insoluble to Very Slightly

Aromatic Hydrocarbons Toluene, Xylene
Soluble

Aliphatic Hydrocarbons Hexane, Heptane Insoluble

Experimental Protocol for Quantitative Solubility
Determination

To obtain precise solubility data for C.l. Acid Yellow 200, a robust experimental protocol is
necessary. The following is a detailed methodology for the quantitative determination of its
solubility using the gravimetric method. This method is reliable and widely used for determining
the solubility of solid compounds in various solvents.

Objective

To determine the saturation solubility of C.l. Acid Yellow 200 in a specific solvent at a
controlled temperature.
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Materials and Equipment
e C.I. Acid Yellow 200 (high purity)

o Selected solvents (analytical grade)

e Analytical balance (£ 0.0001 g)

o Thermostatic shaker or magnetic stirrer with hotplate
» Temperature probe

e Glass vials with screw caps

e Volumetric flasks

o Pipettes

e Syringe filters (0.45 um)

e Drying oven

o Desiccator

Procedure

e Preparation of Saturated Solution:

[¢]

Add an excess amount of C.I. Acid Yellow 200 to a series of glass vials.

[¢]

Accurately pipette a known volume of the selected solvent into each vial.

o

Seal the vials tightly to prevent solvent evaporation.

o

Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25 °C).

[¢]

Agitate the vials for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium
solubility is reached.
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o Sample Collection and Filtration:

o After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2
hours to allow the undissolved solid to settle.

o Carefully withdraw a known volume of the supernatant using a syringe.

o Immediately attach a 0.45 um syringe filter to the syringe and dispense the clear,
saturated solution into a pre-weighed, clean, and dry volumetric flask.

o Gravimetric Analysis:

Record the exact volume of the filtered saturated solution.

[¢]

o Place the volumetric flask in a drying oven at a temperature sufficient to evaporate the
solvent without degrading the dye. A vacuum oven is recommended for heat-sensitive
compounds.

o Once all the solvent has evaporated, cool the flask to room temperature in a desiccator.
o Weigh the flask containing the dried dye residue on an analytical balance.

o Repeat the drying and weighing cycles until a constant weight is achieved.

Calculation of Solubility

The solubility (S) of C.lI. Acid Yellow 200 is calculated using the following formula:
S (g/L) = (Mass of dried dye (g)) / (Volume of filtered solution (L))
Where:

e Mass of dried dye = (Final constant weight of the flask with dye) - (Initial weight of the empty
flask)

o Volume of filtered solution = The exact volume of the clear saturated solution collected.

Safety Precautions
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» Always work in a well-ventilated area or a fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

o Consult the Safety Data Sheet (SDS) for C.lI. Acid Yellow 200 and the chosen solvents
before commencing the experiment.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental protocol for the gravimetric
determination of the solubility of C.I. Acid Yellow 200.
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Caption: Experimental workflow for the gravimetric determination of solubility.
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Conclusion

While specific quantitative solubility data for C.l. Acid Yellow 200 remains elusive in readily
accessible literature, this technical guide provides a robust framework for its determination. The
outlined experimental protocol, based on the reliable gravimetric method, offers a clear path for
researchers to obtain precise and accurate solubility data in various solvents. The qualitative
solubility information serves as a useful starting point for experimental design. It is anticipated
that this guide will be a valuable asset for professionals working with C.I. Acid Yellow 200 in
diverse research and development contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12364771?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

